4-({[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine

• Molecular Formula: C19H26N4O2S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 1-morpholin-4-yl-2-[[5-(2-phenylethyl)-4-propyl-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C19H26N4O2S/c1-2-10-23-17(9-8-16-6-4-3-5-7-16)20-21-19(23)26-15-18(24)22-11-13-25-14-12-22/h3-7H,2,8-15H2,1H3
• InChI Key: BKAHMCOSGRGGPW-UHFFFAOYSA-N
• SMILES: CCCN1C(=NN=C1SCC(=O)N2CCOCC2)CCC3=CC=CC=C3

Description

4-({[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine, also known as PTTAM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-({[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine is not yet fully understood. However, studies suggest that this compound may exert its antitumor effects by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. This compound may also induce apoptosis, which is a process of programmed cell death.
Biochemical and physiological effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have reported that this compound can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-({[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine is its ease of synthesis. This compound can be synthesized using a simple and efficient method, making it readily available for scientific research. However, one of the limitations of this compound is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the research on 4-({[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine. One of the most promising directions is the development of this compound-based drugs for the treatment of cancer and neurodegenerative diseases. Further studies are needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic targets. Additionally, studies are needed to investigate the pharmacokinetics and toxicity of this compound, which will be crucial for its development as a drug candidate.

Synthesis Methods

4-({[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine can be synthesized using a simple and efficient method. The synthesis involves the reaction of 5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazole-3-thiol with morpholine and acetic anhydride. The reaction is carried out under reflux in the presence of a catalyst, such as triethylamine, and yields this compound as a white solid.

Scientific Research Applications

4-({[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry. This compound has shown potential as an antitumor agent, with studies reporting its ability to inhibit the growth of various cancer cell lines. This compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.